Cas no 2639378-44-0 (rac-ethyl (1R,5S,6R)-8-azabicyclo3.2.1octane-6-carboxylate)

• Product Name: rac-ethyl (1R,5S,6R)-8-azabicyclo3.2.1octane-6-carboxylate
• CAS No: 2639378-44-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5640784
• PubChem ID: 165896791
• Update Time: 2025-06-27

rac-ethyl (1R,5S,6R)-8-azabicyclo3.2.1octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229040
• rac-ethyl (1R,5S,6R)-8-azabicyclo[3.2.1]octane-6-carboxylate
• 2639378-44-0
• 8-Azabicyclo[3.2.1]octane-6-carboxylic acid, ethyl ester, (1R,5S,6R)-
• rac-ethyl (1R,5S,6R)-8-azabicyclo3.2.1octane-6-carboxylate

• Inchi： 1S/C10H17NO2/c1-2-13-10(12)8-6-7-4-3-5-9(8)11-7/h7-9,11H,2-6H2,1H3/t7-,8-,9+/m1/s1
• InChI Key： MSUVSGRNKLDZSC-HLTSFMKQSA-N
• SMILES： O(CC)C([C@@H]1C[C@H]2CCC[C@@H]1N2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 254.8±23.0 °C(Predicted)
• pka: 10.14±0.40(Predicted)

Additional information on rac-ethyl (1R,5S,6R)-8-azabicyclo3.2.1octane-6-carboxylate

Introduction to rac-Ethyl (1R,5S,6R)-8-Azabicyclo[3.2.1]Octane-6-Carboxylate

The compound rac-Ethyl (1R,5S,6R)-8-Azabicyclo[3.2.1]Octane-6-Carboxylate, identified by the CAS number 2639378-44-0, is a notable molecule in the field of organic chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential applications in drug development.

Recent studies have highlighted the importance of bicyclic structures like 8-Azabicyclo[3.2.1]octane in medicinal chemistry. The presence of the ethyl carboxylate group in this compound adds to its versatility, making it a promising candidate for various biological assays. Researchers have explored its potential as a precursor for more complex molecules with therapeutic implications.

The synthesis of rac-Ethyl (1R,5S,6R)-8-Azabicyclo[3.2.1]Octane-6-Carboxylate involves advanced organic chemistry techniques, including ring-closing metathesis and stereocontrolled reactions. These methods ensure the preservation of stereochemistry, which is crucial for maintaining the compound's biological activity.

In terms of pharmacological applications, this compound has shown promise in preclinical studies targeting specific receptors and enzymes. Its ability to modulate these biological targets suggests potential uses in treating conditions such as inflammation and neurodegenerative diseases.

The CAS number 2639378-44-0 serves as a unique identifier for this compound in scientific databases and literature, facilitating its identification and referencing across global research communities.

As research on this compound continues to evolve, its role in drug discovery is expected to expand further. The integration of cutting-edge synthetic methodologies with advanced biological screening techniques will undoubtedly shed more light on its therapeutic potential.

In conclusion, rac-Ethyl (1R,5S,6R)-8-Azabicyclo[3.2.1]Octane-6-Carboxylate, with its distinctive structure and promising pharmacological profile, remains a focal point for scientists aiming to develop innovative therapeutic agents.